N-[5-(1,3-benzothiazol-2-yl)-2-methylphenyl]-4-methoxy-3-nitrobenzamide

• IUPAC Name: N-[5-(1,3-benzothiazol-2-yl)-2-methylphenyl]-4-methoxy-3-nitrobenzamide
• InChI: InChI=1S/C22H17N3O4S/c1-13-7-8-15(22-24-16-5-3-4-6-20(16)30-22)11-17(13)23-21(26)14-9-10-19(29-2)18(12-14)25(27)28/h3-12H,1-2H3,(H,23,26)
• InChI Key: OFYZZSRSKGDIAZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NC3=CC=CC=C3S2)NC(=O)C4=CC(=C(C=C4)OC)[N+](=O)[O-]
• Molecular Formula: C22H17N3O4S
• Molecular Weight: 419.5 g/mol

Description

N-[5-(1,3-benzothiazol-2-yl)-2-methylphenyl]-4-methoxy-3-nitrobenzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as BMN-673 or Talazoparib and belongs to the class of PARP inhibitors. PARP inhibitors are a group of drugs that target the enzyme poly ADP ribose polymerase (PARP), which is involved in DNA repair mechanisms.

Scientific Research Applications

N-[5-(1,3-benzothiazol-2-yl)-2-methylphenyl]-4-methoxy-3-nitrobenzamide has potential applications in various fields of scientific research. One of the main applications is in cancer research. PARP inhibitors such as BMN-673 have shown promising results in the treatment of various types of cancer, including breast, ovarian, and prostate cancer. They work by inhibiting the repair of damaged DNA in cancer cells, leading to their death. BMN-673 has been shown to be effective in clinical trials and is currently being used in the treatment of breast cancer.

Mechanism of Action

The mechanism of action of N-[5-(1,3-benzothiazol-2-yl)-2-methylphenyl]-4-methoxy-3-nitrobenzamide involves the inhibition of the enzyme PARP. PARP is involved in the repair of damaged DNA in cells. When DNA is damaged, PARP is activated and recruits other proteins to repair the damage. PARP inhibitors such as BMN-673 block the activity of PARP, leading to the accumulation of DNA damage in cancer cells. This eventually leads to their death.
Biochemical and Physiological Effects:
N-[5-(1,3-benzothiazol-2-yl)-2-methylphenyl]-4-methoxy-3-nitrobenzamide has been shown to have significant biochemical and physiological effects. In cancer cells, it leads to the accumulation of DNA damage, which triggers programmed cell death or apoptosis. In normal cells, the effects of BMN-673 are minimal due to their efficient DNA repair mechanisms. However, in combination with other DNA-damaging agents such as chemotherapy or radiation therapy, BMN-673 can enhance the effectiveness of these treatments.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[5-(1,3-benzothiazol-2-yl)-2-methylphenyl]-4-methoxy-3-nitrobenzamide in lab experiments is its high potency and selectivity for PARP. This makes it an ideal tool for studying the role of PARP in DNA repair mechanisms and cancer biology. However, one of the limitations of using BMN-673 is its high cost, which may limit its use in some labs.

Future Directions

There are several future directions for the use of N-[5-(1,3-benzothiazol-2-yl)-2-methylphenyl]-4-methoxy-3-nitrobenzamide in scientific research. One of the main areas of research is the development of new PARP inhibitors with improved potency and selectivity. Another area of research is the combination of PARP inhibitors with other DNA-damaging agents to enhance their effectiveness in cancer treatment. Finally, the role of PARP inhibitors in other diseases such as neurodegenerative disorders and inflammation is an area of active research.
Conclusion:
N-[5-(1,3-benzothiazol-2-yl)-2-methylphenyl]-4-methoxy-3-nitrobenzamide is a promising compound with potential applications in various fields of scientific research. Its high potency and selectivity for PARP make it an ideal tool for studying the role of PARP in DNA repair mechanisms and cancer biology. Future research in this area is expected to lead to the development of new and improved PARP inhibitors with enhanced effectiveness in cancer treatment and other diseases.

Synthesis Methods

The synthesis of N-[5-(1,3-benzothiazol-2-yl)-2-methylphenyl]-4-methoxy-3-nitrobenzamide involves the reaction between 2-amino-5-methylbenzothiazole and 4-methoxy-3-nitrobenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane or chloroform. The product is obtained in high yield and purity after purification by column chromatography.